Cas no 2090415-44-2 ((1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol
• CAS No: 2090415-44-2
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 6421562
• PubChem ID: 96660042
• Update Time: 2025-06-08

(1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol
• EN300-1923209
• 2090415-44-2

• Inchi： 1S/C9H12BrNO/c1-6-4-7(9(12)5-11)2-3-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m0/s1
• InChI Key： ZNTDAZZTVVKZAD-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1C)[C@H](CN)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol

Compound CAS No. 2090415-44-2: (1R)-2-Amino-1-(4-Bromo-3-Methylphenyl)ethan-1-ol

The compound with CAS No. 2090415-44-2, commonly referred to as (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various pharmacological applications. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

Structural Insights: The molecule features a chiral center at the ethanolamine moiety, with the (1R) configuration playing a critical role in its biological activity. The presence of a bromine atom at the para position of the aromatic ring and a methyl group at the meta position introduces steric and electronic effects that influence its interaction with biological targets. These structural features have been extensively studied using computational modeling techniques, such as molecular docking and dynamics simulations, to understand its binding affinity to protein receptors.

Pharmacological Applications: Recent research has focused on the compound's ability to inhibit key enzymes involved in inflammation and oxidative stress. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating the activity of cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties have been explored in preclinical models of neurodegenerative diseases, where it showed promise in reducing oxidative damage to neurons.

Synthesis and Optimization: The synthesis of (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol involves a multi-step process that includes nucleophilic substitution and stereoselective reduction reactions. Researchers have optimized the synthesis pathway to improve yield and stereochemical control, ensuring high purity for subsequent biological evaluations. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles in organic synthesis.

Biological Activity and Mechanism: The compound's biological activity is attributed to its ability to interact with G-protein coupled receptors (GPCRs), particularly those involved in pain perception and inflammation. Preclinical studies have shown that it exhibits selective agonism at certain receptor subtypes, making it a potential lead compound for developing novel analgesics. Furthermore, its mechanism of action involves modulation of intracellular signaling pathways, such as the MAPK/ERK pathway, which is implicated in both inflammatory responses and cancer progression.

Recent Research Findings: A groundbreaking study published in 2023 revealed that (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol demonstrates potent anti-cancer activity by inducing apoptosis in various cancer cell lines. The study highlighted its ability to inhibit tumor growth in xenograft models without significant toxicity to normal cells, suggesting a favorable therapeutic index. These findings have positioned the compound as a strong candidate for further preclinical development.

Future Directions: Ongoing research is focused on understanding the long-term effects of this compound on cellular homeostasis and its potential for combination therapy with other anti-cancer agents. Additionally, efforts are underway to explore its application in other therapeutic areas, such as cardiovascular diseases, where modulation of GPCR activity could offer novel treatment options.

In conclusion, (1R)-2-amino-1-(4-bromo-3-methylphenyl)ethan-1-ol represents a significant advancement in medicinal chemistry due to its unique structure and diverse pharmacological activities. With continued research and development, this compound holds immense potential for addressing unmet medical needs across multiple therapeutic domains.